Cas no 2169482-91-9 (3-ethynyl-3-hydroxycyclobutane-1-carboxamide)

• Product Name: 3-ethynyl-3-hydroxycyclobutane-1-carboxamide
• CAS No: 2169482-91-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5998590
• PubChem ID: 165518861
• Update Time: 2025-10-28

3-ethynyl-3-hydroxycyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-3-hydroxycyclobutane-1-carboxamide
• EN300-1273382
• 2169482-91-9

• Inchi： 1S/C7H9NO2/c1-2-7(10)3-5(4-7)6(8)9/h1,5,10H,3-4H2,(H2,8,9)
• InChI Key： VANKGPPCDUDNMA-UHFFFAOYSA-N
• SMILES： OC1(C#C)CC(C(N)=O)C1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-ethynyl-3-hydroxycyclobutane-1-carboxamide

3-Ethynyl-3-hydroxycyclobutane-1-carboxamide (CAS No. 2169482-91-9): A Versatile Building Block in Modern Organic Synthesis

The compound 3-ethynyl-3-hydroxycyclobutane-1-carboxamide (CAS No. 2169482-91-9) has emerged as a significant molecule in contemporary organic chemistry and pharmaceutical research. This cyclobutane derivative combines multiple functional groups—hydroxyl, ethynyl, and carboxamide—in a compact ring structure, making it a valuable scaffold for drug discovery and material science applications. The unique spatial arrangement of these groups offers intriguing possibilities for molecular design, particularly in the development of novel bioactive compounds.

From a structural perspective, 3-ethynyl-3-hydroxycyclobutane-1-carboxamide features a four-membered carbocyclic ring, which is relatively strained compared to larger ring systems. This strain energy contributes to the molecule's reactivity profile, especially in ring-opening transformations that are valuable in synthetic chemistry. The presence of both hydrogen bond donor (hydroxyl) and acceptor (carboxamide) groups enhances its potential for molecular recognition processes, a property increasingly sought after in medicinal chemistry applications and supramolecular chemistry.

Recent trends in pharmaceutical research have shown growing interest in small-ring compounds like 3-ethynyl-3-hydroxycyclobutane-1-carboxamide, particularly as bioisosteres for more conventional aromatic systems. This shift aligns with current efforts to improve drug-like properties while maintaining or enhancing biological activity. The compound's ethynyl group serves as an excellent handle for further derivatization through click chemistry approaches, making it particularly valuable in the era of combinatorial chemistry and high-throughput screening.

In material science applications, the rigid cyclobutane core of 3-ethynyl-3-hydroxycyclobutane-1-carboxamide offers interesting possibilities for the design of novel polymers and molecular frameworks. The combination of polar functional groups with the alkyne moiety allows for the creation of materials with tailored properties, addressing current market demands for specialty chemicals with precise functionality. Researchers are particularly interested in how this compound might contribute to the development of advanced materials for energy storage and optoelectronic applications.

The synthetic accessibility of 3-ethynyl-3-hydroxycyclobutane-1-carboxamide has been a subject of recent investigation, with several research groups publishing optimized routes to this valuable building block. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting broader industry trends toward sustainable chemical production. These developments have made the compound more readily available to researchers, facilitating its adoption across various applications.

From a commercial perspective, the market for specialized chemical building blocks like 3-ethynyl-3-hydroxycyclobutane-1-carboxamide has shown steady growth, driven by increasing R&D investments in pharmaceutical and advanced materials sectors. The compound's versatility and the growing recognition of cyclobutane derivatives as valuable intermediates have contributed to its rising prominence. Current market analyses suggest that demand for such structurally diverse, functionalized small molecules will continue to increase in coming years.

Quality control and characterization of 3-ethynyl-3-hydroxycyclobutane-1-carboxamide present specific challenges due to its multiple functional groups and strained ring system. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to ensure compound purity and structural verification. These characterization methods have become increasingly important as regulatory requirements for research chemicals become more stringent worldwide.

The stability profile of 3-ethynyl-3-hydroxycyclobutane-1-carboxamide under various conditions has been the subject of recent studies, with findings suggesting optimal storage conditions and handling procedures. Such investigations are crucial for ensuring the compound's utility in diverse applications and for guiding researchers in their experimental designs. Proper understanding of stability parameters also informs decisions regarding chemical storage and transportation protocols.

Looking forward, the scientific community anticipates expanding applications for 3-ethynyl-3-hydroxycyclobutane-1-carboxamide across multiple disciplines. Its unique structural features position it well for addressing current challenges in drug discovery, particularly in the development of new therapeutic agents targeting emerging disease areas. Additionally, its potential in materials science continues to attract attention from researchers working on next-generation functional materials.

For researchers considering working with 3-ethynyl-3-hydroxycyclobutane-1-carboxamide, it's important to consult the latest literature on its synthesis, properties, and applications. The compound's multifaceted nature means that optimal utilization often requires careful consideration of reaction conditions and potential transformations. As with all research chemicals, appropriate safety measures should be observed during handling and experimentation, following established laboratory protocols and guidelines.